N-(2-methoxy-5-methylphenyl)-2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide

• Molecular Formula: C24H23N5O5
• Molecular Weight: 461.5 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[3-[(4-methoxyphenyl)methyl]-2,4-dioxopteridin-1-yl]acetamide
• InChI: InChI=1S/C24H23N5O5/c1-15-4-9-19(34-3)18(12-15)27-20(30)14-28-22-21(25-10-11-26-22)23(31)29(24(28)32)13-16-5-7-17(33-2)8-6-16/h4-12H,13-14H2,1-3H3,(H,27,30)
• InChI Key: RZAZACJDGJODJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN2C3=NC=CN=C3C(=O)N(C2=O)CC4=CC=C(C=C4)OC

Description

N-(2-METHOXY-5-METHYLPHENYL)-2-{3-[(4-METHOXYPHENYL)METHYL]-2,4-DIOXO-1,2,3,4-TETRAHYDROPTERIDIN-1-YL}ACETAMIDE is a complex organic compound with a unique structure that includes methoxy and methylphenyl groups

Preparation Methods

The synthesis of N-(2-METHOXY-5-METHYLPHENYL)-2-{3-[(4-METHOXYPHENYL)METHYL]-2,4-DIOXO-1,2,3,4-TETRAHYDROPTERIDIN-1-YL}ACETAMIDE involves multiple steps. One common method includes the reaction of 2-methoxy-5-methylphenyl isocyanate with appropriate reagents to form the desired compound . The reaction conditions typically involve controlled temperatures and the use of solvents such as dichloromethane or ethyl acetate . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed using common reducing agents.

Substitution: The methoxy and methyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-(2-METHOXY-5-METHYLPHENYL)-2-{3-[(4-METHOXYPHENYL)METHYL]-2,4-DIOXO-1,2,3,4-TETRAHYDROPTERIDIN-1-YL}ACETAMIDE has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other complex organic molecules.

Biology: It may be used in studies involving enzyme interactions and protein binding.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include other methoxy and methylphenyl derivatives. For example:

2-Methoxy-5-methylphenyl isocyanate: Used in similar synthetic applications.

4-Methoxy-2’-Methylbenzophenone: Another compound with methoxy and methyl groups, used in different chemical reactions.

N-(2-METHOXY-5-METHYLPHENYL)-2-{3-[(4-METHOXYPHENYL)METHYL]-2,4-DIOXO-1,2,3,4-TETRAHYDROPTERIDIN-1-YL}ACETAMIDE is unique due to its specific structure, which allows for a wide range of chemical reactions and applications.